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Compound of Interest

Compound Name: Frovatriptan Succinate

Cat. No.: B023582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Frovatriptan succinate is a selective serotonin (5-HT) receptor agonist belonging to the triptan

class of drugs, indicated for the acute treatment of migraine. A thorough understanding of its

preclinical toxicological profile is paramount for assessing its safety margin and informing

clinical development and use. This technical guide provides a comprehensive overview of the

key non-clinical safety studies conducted on frovatriptan succinate, including acute, repeat-

dose, and carcinogenicity assessments, as well as its genotoxic and reproductive toxicity

potential. The information is presented with detailed experimental protocols and quantitative

data summarized in structured tables for ease of reference and comparison.

Acute Toxicity
Single-dose toxicity studies are designed to determine the potential adverse effects of a

substance following a single high-dose administration.

Experimental Protocol: Acute Oral Toxicity Study
The acute oral toxicity of frovatriptan was evaluated in rodents, typically following a limit test

design as per OECD guidelines.
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Figure 1: General workflow for an acute oral toxicity study.

Quantitative Data: Acute Toxicity
Species Route LD50 (mg/kg) Reference

Rat Oral > 2000 [1][2]

Mouse Oral > 2000 [1][2]

Summary of Findings: Frovatriptan demonstrates low acute oral toxicity in both rats and mice,

with a lethal dose in excess of 2000 mg/kg[1][2].

Repeat-Dose Toxicity
Repeat-dose toxicity studies are conducted to characterize the toxicological profile of a

substance following prolonged administration. While specific No-Observed-Adverse-Effect-

Levels (NOAELs) for frovatriptan from subchronic (e.g., 28-day, 90-day) and chronic (e.g., 6-

month, 12-month) studies are not detailed in publicly available literature, it is stated that

multiple repeat-dose non-clinical safety studies, including 3-6 month and 12-month studies in

rodents and dogs, were conducted.

Experimental Protocol: Chronic Oral Toxicity Study
(General)
The following diagram illustrates a typical design for a 6-month chronic oral toxicity study in

rats.
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Group Allocation
(e.g., Sprague-Dawley rats, 4 groups)

Daily Oral Gavage Administration
for 6 Months

- Vehicle Control
- Low Dose
- Mid Dose
- High Dose

In-life Monitoring
- Clinical observations

- Body weight & food consumption
- Ophthalmoscopy

- Hematology & clinical chemistry (interim & terminal)
- Urinalysis

Terminal Procedures
- Gross necropsy
- Organ weights
- Histopathology

Determination of NOAEL

In Vitro Assays In Vivo / Ex Vivo Assays

Bacterial Reverse Mutation Assay
(Ames Test)

- S. typhimurium & E. coli strains
- With and without metabolic activation (S9)

Mouse Lymphoma Assay
(L5178Y TK+/- cells)

- Assessment of forward mutations
- With and without metabolic activation (S9)

Clastogenicity Assay
(Human Lymphocytes)

- Assessment of chromosomal aberrations
- With and without metabolic activation (S9)

Mouse Bone Marrow Micronucleus Test
- Assessment of chromosomal damage in polychromatic erythrocytes

Ex Vivo Unscheduled DNA Synthesis (UDS) Assay
- Primary rat hepatocytes

- Measurement of DNA repair

Frovatriptan

Fertility and Early Embryonic Development (ICH S5-I) Embryo-Fetal Development (ICH S5-II) Pre- and Postnatal Development (ICH S5-III)

Species: Rat
Dosing: Premating, Mating, Early Gestation

Endpoints:
- Mating performance

- Fertility indices
- Implantation sites

- Early embryonic survival

Species: Rat and Rabbit
Dosing: During Organogenesis

Endpoints:
- Maternal toxicity

- Fetal viability
- Fetal weight

- External, visceral, and skeletal malformations

Species: Rat
Dosing: Gestation and Lactation

Endpoints:
- Maternal toxicity

- Pup viability, growth, and development
- F1 generation reproductive performance

Central Nervous System Cardiovascular System Respiratory System

Frovatriptan

Irwin Test or Functional Observational Battery (FOB) in Rats
- Assesses behavioral changes, coordination, and autonomic effects.

hERG Channel Assay
- In vitro assessment of potential for QT prolongation.

In Vivo Cardiovascular Monitoring in Dogs (Telemetry)
- Measures blood pressure, heart rate, and ECG.

Whole-Body Plethysmography in Rats
- Measures respiratory rate and tidal volume.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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